Cas no 2138407-95-9 (Methyl 3-(fluorosulfonyl)-2-methylbenzoate)

• Product Name: Methyl 3-(fluorosulfonyl)-2-methylbenzoate
• CAS No: 2138407-95-9
• MF: C₉H₉FO₄S
• MW: 232.228765249252
• CID: 5925724
• PubChem ID: 165453547
• Update Time: 2025-10-31

Methyl 3-(fluorosulfonyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2138407-95-9
• EN300-728682
• methyl 3-(fluorosulfonyl)-2-methylbenzoate
• Methyl 3-(fluorosulfonyl)-2-methylbenzoate

• Inchi： 1S/C9H9FO4S/c1-6-7(9(11)14-2)4-3-5-8(6)15(10,12)13/h3-5H,1-2H3
• InChI Key： ZDLPRTGIIROSFO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OC)C=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 232.02055810g/mol
• Monoisotopic Mass: 232.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 3-(fluorosulfonyl)-2-methylbenzoate

Methyl 3-(fluorosulfonyl)-2-methylbenzoate (CAS No. 2138407-95-9): A Comprehensive Overview

Methyl 3-(fluorosulfonyl)-2-methylbenzoate, identified by its CAS number 2138407-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include a methyl group at the 2-position and a fluorosulfonyl group at the 3-position of the benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The fluorosulfonyl group, in particular, is known for its electron-withdrawing effects and its ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions. These properties make Methyl 3-(fluorosulfonyl)-2-methylbenzoate a versatile building block for the synthesis of more complex molecules. In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

One of the most compelling aspects of Methyl 3-(fluorosulfonyl)-2-methylbenzoate is its potential application in the synthesis of pharmaceutical agents. The benzoate moiety is a common structural motif found in many drugs, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. By incorporating fluorosulfonyl groups into this framework, researchers can potentially enhance the binding affinity and metabolic stability of these compounds. This has led to numerous studies exploring the use of Methyl 3-(fluorosulfonyl)-2-methylbenzoate as a precursor in drug discovery efforts.

Recent advancements in synthetic methodologies have further highlighted the utility of Methyl 3-(fluorosulfonyl)-2-methylbenzoate. For instance, researchers have demonstrated its use in the preparation of fluorinated heterocycles, which are known for their diverse biological activities. These heterocycles have shown promise in treating various diseases, including cancer and infectious disorders. The ability to functionalize Methyl 3-(fluorosulfonyl)-2-methylbenzoate at multiple positions allows for the creation of a wide array of derivatives with tailored properties, expanding its potential applications.

In addition to its pharmaceutical applications, Methyl 3-(fluorosulfonyl)-2-methylbenzoate has found utility in materials science and agrochemical research. The unique electronic properties of fluorosulfonyl compounds make them attractive for use in organic electronics, where they can serve as electron-transport materials or charge dopants. Furthermore, their stability under various environmental conditions makes them suitable for use in crop protection agents, where they can contribute to the development of more effective pesticides and herbicides.

The synthesis of Methyl 3-(fluorosulfonyl)-2-methylbenzoate typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by fluorosulfonation, or direct functionalization of commercially available benzoic acid derivatives. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

From a regulatory perspective, Methyl 3-(fluorosulfonyl)-2-methylbenzoate is subject to standard chemical safety guidelines, which emphasize proper handling, storage, and disposal procedures. While it does not fall under any specific hazardous material classifications, it is important to follow good laboratory practices to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for Methyl 3-(fluorosulfonyl)-2-methylbenzoate are promising, with ongoing research aimed at uncovering new synthetic pathways and expanding its applications. As our understanding of fluorine chemistry continues to grow, it is likely that this compound will play an increasingly important role in both academic research and industrial development. Its unique combination of structural features and reactivity makes it a cornerstone compound in modern chemical synthesis.